Cas no 898227-78-6 (3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-)
898227-78-6 structure
Product Name:3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-
CAS No:898227-78-6
MF:C8H5ClN2O2
MW:196.590500593185
CID:587991
PubChem ID:71407664
Update Time:2025-04-19
3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-
- 6-chloro-5-cyano-2-methylnicotinic acid
- 6-chloro-5-cyano-2-methylpyridine-3-carboxylic acid
- 6-Chloro-5-cyano-2-methylnicotinicacid
- 898227-78-6
- QSKFTQUGSUMVFH-UHFFFAOYSA-N
- DTXSID80828183
- CS-0372997
- SCHEMBL4098277
-
- Inchi: 1S/C8H5ClN2O2/c1-4-6(8(12)13)2-5(3-10)7(9)11-4/h2H,1H3,(H,12,13)
- InChI Key: QSKFTQUGSUMVFH-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=C(C(=O)O)C(C)=N1
Computed Properties
- Exact Mass: 196.0039551g/mol
- Monoisotopic Mass: 196.0039551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 74Ų
3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
898227-78-6 (3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-) Related Products
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